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Compound of Interest

Compound Name: Cyclohexanehexone

Cat. No.: B1329327

Disclaimer: The information provided pertains to Cyclohexanone. The term
"Cyclohexanehexone" as specified in the query is not a recognized chemical name, and it is
strongly presumed to be a typographical error.

This guide furnishes critical safety and logistical information for laboratory personnel, including
researchers, scientists, and drug development professionals, who handle Cyclohexanone.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Cyclohexanone is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in
contact with skin.[1][2][3] It causes skin irritation and serious eye damage.[1][2][3] Therefore,
stringent adherence to PPE protocols is mandatory.

Engineering Controls:
e Work in a well-ventilated area, preferably under a chemical fume hood.[4][5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]
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Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[1][2][3]

o Skin and Body Protection: A chemical-resistant apron or lab coat, along with full-body
coverage, is necessary.[8] For extensive use or potential for significant exposure, a
chemical-resistant suit may be required.[8]

e Hand Protection: Use chemically resistant gloves. The specific glove material should be
chosen based on the breakthrough time and permeation rate for Cyclohexanone.[8]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
a NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[7][9]

o Foot Protection: Wear closed-toe, chemical-resistant shoes or boots.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for Cyclohexanone for easy reference.
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Property Value

Molecular Formula CeH100[10]

Molecular Weight 98.15 g/mol [10][11]

Appearance Colorless. to pale—yell?w oily liquid with a
peppermint/acetone-like odor[10][12]

Boiling Point 155 °C (311 °F)[1][10]

Melting Point -47 °C (-53 °F)[1][10]

Flash Point 44 °C (111 °F)[12]

Solubility in Water

Slightly soluble (8.6 g/100 mL at 20 °C)[11]

Vapor Pressure

5 mmHg[9]

Explosive Limits

1.1-9.4%[12]

Occupational Exposure Limits

OSHA PEL: 50 ppm (8-hour TWA) NIOSH REL:
25 ppm (10-hour TWA) [skin] ACGIH TLV: 20
ppm (8-hour TWA), 50 ppm (STEL)[13]

Experimental Protocols: Handling and Disposal

Workflow

The following diagram outlines the standard operating procedure for the safe handling and

disposal of Cyclohexanone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-cyclohexanehexone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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